Cas no 145071-66-5 (3-Pyridinecarboxaldehyde,1,2,5,6-tetrahydro-1-[[[(3-methoxyphenyl)amino]carbonyl]oxy]-,3-(O-methyloxime), (E)- (9CI))

• Product Name: 3-Pyridinecarboxaldehyde,1,2,5,6-tetrahydro-1-[[[(3-methoxyphenyl)amino]carbonyl]oxy]-,3-(O-methyloxime), (E)- (9CI)
• CAS No: 145071-66-5
• MF: C₁₅H₁₉N₃O₄
• MW: 305.329063653946
• CID: 168313
• PubChem ID: 9588828
• Update Time: 2025-04-19

3-Pyridinecarboxaldehyde,1,2,5,6-tetrahydro-1-[[[(3-methoxyphenyl)amino]carbonyl]oxy]-,3-(O-methyloxime), (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxaldehyde,1,2,5,6-tetrahydro-1-[[[(3-methoxyphenyl)amino]carbonyl]oxy]-,3-(O-methyloxime), (E)- (9CI)
• [5-[(E)-methoxyiminomethyl]-3,6-dihydro-2H-pyridin-1-yl] N-(3-methoxyphenyl)carbamate
• BRN 5826754
• 3-Pyridinecarboxaldehyde, 1,2,5,6-tetrahydro-1-((((3-methoxyphenyl)amino)carbonyl)oxy)-, 3-(O-methyloxime), (E)-
• 145071-66-5

• Inchi： 1S/C15H19N3O4/c1-20-14-7-3-6-13(9-14)17-15(19)22-18-8-4-5-12(11-18)10-16-21-2/h3,5-7,9-10H,4,8,11H2,1-2H3,(H,17,19)/b16-10+
• InChI Key： XSWTWYVRJLXPLD-MHWRWJLKSA-N
• SMILES： O(C(NC1C=CC=C(C=1)OC)=O)N1CC(/C=N/OC)=CCC1

Computed Properties

• Exact Mass: 305.13767
• Monoisotopic Mass: 305.137556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.21
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.558
• PSA: 72.39